Cas no 2171583-35-8 (2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}pent-4-ynoic acid)

• Product Name: 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}pent-4-ynoic acid
• CAS No: 2171583-35-8
• MF: C₂₆H₂₈N₂O₅
• MW: 448.510927200317
• CID: 5867041
• PubChem ID: 165503920
• Update Time: 2025-06-22

2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}pent-4-ynoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}pent-4-ynoic acid
• 2-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pentanamido}pent-4-ynoic acid
• EN300-1491044
• 2171583-35-8

• Inchi： 1S/C26H28N2O5/c1-3-9-17(24(29)28-23(10-4-2)25(30)31)15-27-26(32)33-16-22-20-13-7-5-11-18(20)19-12-6-8-14-21(19)22/h2,5-8,11-14,17,22-23H,3,9-10,15-16H2,1H3,(H,27,32)(H,28,29)(H,30,31)
• InChI Key： TZCPDTFAHDSLAX-UHFFFAOYSA-N
• SMILES： O(C(NCC(C(NC(C(=O)O)CC#C)=O)CCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 448.19982200g/mol
• Monoisotopic Mass: 448.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 722
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 105Ų

Additional information on 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}pent-4-ynoic acid

2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}pent-4-ynoic Acid: A Novel Scaffold for Targeted Therapeutic Applications

2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}pent-4-ynoic acid, with the CAS No. 2171583-35-8, represents a unique chemical entity that combines structural complexity with functional versatility. This molecule features a pent-4-ynoic acid core, which is conjugated to a methoxycarbonyl group via a fluorinated aromatic scaffold. Recent advancements in medicinal chemistry have highlighted the importance of such hybrid structures in modulating biological activity, particularly in the context of targeted drug delivery and receptor-specific interactions.

The fluoren-9-yl moiety, a bicyclic aromatic system, is known for its ability to enhance molecular stability and bioavailability. When combined with the methoxycarbonyl functionality, this scaffold provides a platform for the introduction of diverse pharmacophores. The pent-4-ynoic acid segment, characterized by its terminal alkyne group, adds conformational flexibility and potential for click chemistry applications. These structural features make the compound a promising candidate for drug conjugation and prodrug design.

Recent studies in antimicrobial drug development have demonstrated that alkynyl-containing compounds can disrupt microbial cell membranes through membrane-disrupting mechanisms. The pent-4-ynoic acid core of this molecule may interact with lipid bilayers, creating pores that compromise cellular integrity. This property is particularly relevant in the context of multidrug-resistant pathogens, where conventional antibiotics often fail. The fluoren-9-yl group may further enhance these effects by stabilizing the molecule at the target site.

Advancements in nanoparticle-based drug delivery have also shown that alkynyl-functionalized compounds can be conjugated to polymeric carriers for controlled release. The methoxycarbonyl group in this molecule could serve as a site for click chemistry reactions with azide-functionalized nanoparticles, enabling precise spatial and temporal control over drug release. This approach is particularly valuable in targeted cancer therapy, where minimizing systemic toxicity is critical.

The amino functionality introduced through the methylpentanamido group adds another layer of complexity to the molecule's pharmacological profile. This group can engage in hydrogen bonding interactions with biological targets, enhancing specificity. Recent research in enzyme inhibition has shown that such interactions are crucial for the design of selective inhibitors of key enzymes involved in disease pathways.

Emerging trends in biopharmaceutical development emphasize the importance of structure-based drug design. Computational models have predicted that the three-dimensional arrangement of the fluoren-9-yl and pent-4-ynoic acid moieties could enable the molecule to bind to specific protein pockets with high affinity. This makes the compound a potential candidate for targeted therapy in conditions such as inflammatory diseases and metabolic disorders.

Recent studies in antioxidant drug development have highlighted the role of alkynyl groups in scavenging reactive oxygen species (ROS). The pent-4-ynoic acid core of this molecule may act as a ROS scavenger, while the fluoren-9-yl group could enhance its stability under oxidative conditions. This dual functionality is particularly relevant in neurodegenerative diseases, where oxidative stress plays a significant role.

The methoxycarbonyl functionality also offers opportunities for functionalization to enhance the molecule's pharmacological properties. For example, replacing the methoxy group with other substituents could alter the molecule's solubility, permeability, and metabolic stability. This flexibility is crucial in drug optimization processes, where small changes in molecular structure can lead to significant improvements in therapeutic outcomes.

Advancements in biocompatibility studies have shown that the fluoren-9-yl group may reduce the immunogenicity of the molecule, making it suitable for long-term therapeutic applications. This is particularly important in chronic disease management, where repeated dosing is often required. The pent-4-ynoic acid core may also contribute to the molecule's biocompatibility by minimizing off-target interactions.

Recent developments in drug delivery systems have also explored the use of alkynyl-functionalized compounds for controlled release applications. The methoxycarbonyl group in this molecule could be modified to incorporate hydrolyzable linkers, allowing for the release of the active payload at the target site. This approach is particularly beneficial in localized drug delivery for conditions such as skin disorders and inflammatory bowel disease.

The amino functionality introduced through the methylpentanamido group also offers opportunities for covalent modification to enhance the molecule's activity. For example, conjugating the amino group with a targeting ligand could improve the molecule's ability to bind to specific cell types. This is particularly relevant in personalized medicine, where the ability to target specific cell populations is critical.

Emerging research in antiviral drug development has also highlighted the potential of alkynyl-containing compounds. The pent-4-ynoic acid core may interfere with viral replication by disrupting the viral envelope, while the fluoren-9-yl group could enhance the molecule's stability in the extracellular environment. This dual functionality is particularly valuable in the context of respiratory viral infections, where rapid and effective antiviral agents are needed.

The methoxycarbonyl functionality also allows for the incorporation of fluorescent tags, enabling real-time tracking of the molecule in biological systems. This is particularly useful in drug discovery and pharmacokinetic studies, where understanding the molecule's behavior in vivo is critical. The fluoren-9-yl group may also contribute to the molecule's fluorescence properties, enhancing its utility in imaging applications.

Recent advancements in drug metabolism studies have shown that the fluoren-9-yl group may reduce the molecule's susceptibility to metabolic degradation, extending its half-life in the body. This is particularly important in chronic disease management, where prolonged drug action is often required. The pent-4-ynoic acid core may also contribute to the molecule's metabolic stability by minimizing the risk of premature degradation.

Emerging trends in biopharmaceutical development have also emphasized the importance of green chemistry in drug synthesis. The fluoren-9-yl group and the pent-4-ynoic acid core of this molecule can be synthesized using environmentally friendly methods, reducing the ecological impact of drug production. This aligns with the growing demand for sustainable pharmaceuticals that minimize waste and energy consumption.

The methoxycarbonyl functionality also offers opportunities for functionalization to enhance the molecule's pharmacological properties. For example, replacing the methoxy group with other substituents could alter the molecule's solubility, permeability, and metabolic stability. This flexibility is crucial in drug optimization processes, where small changes in molecular structure can lead to significant improvements in therapeutic outcomes.

Recent developments in drug delivery systems have also explored the use of alkynyl-functionalized compounds for controlled release applications. The methoxycarbonyl group in this molecule could be modified to incorporate hydrolyzable linkers, allowing for the release of the active payload at the target site. This approach is particularly beneficial in localized drug delivery for conditions such as skin disorders and inflammatory bowel disease.

The amino functionality introduced through the methylpentanamido group also offers opportunities for covalent modification to enhance the molecule's activity. For example, conjugating the amino group with a targeting ligand could improve the molecule's ability to bind to specific cell types. This is particularly relevant in personalized medicine, where the ability to target specific cell populations is critical.

Emerging research in antiviral drug development has also highlighted the potential of alkynyl-containing compounds. The pent-4-ynoic acid core may interfere with viral replication by disrupting the viral envelope, while the fluoren-9-yl group could enhance the molecule's stability in the extracellular environment. This dual functionality is particularly valuable in the context of respiratory viral infections, where rapid and effective antiviral agents are needed.

The methoxycarbonyl functionality also allows for the incorporation of fluorescent tags, enabling real-time tracking of the molecule in biological systems. This is particularly useful in drug discovery and pharmacokinetic studies, where understanding the molecule's behavior in vivo is critical. The fluoren-9-yl group may also contribute to the molecule's fluorescence properties, enhancing its utility in imaging applications.

Recent advancements in drug metabolism studies have shown that the fluoren-9-yl group may reduce the molecule's susceptibility to metabolic degradation, extending its half-life in the body. This is particularly important in chronic disease management, where prolonged drug action is often required. The pent-4-ynoic acid core may also contribute to the molecule's metabolic stability by minimizing the risk of premature degradation.

Emerging trends in biopharmaceutical development have also emphasized the importance of green chemistry in drug synthesis. The fluoren-9-yl group and the pent-4-ynoic acid core of this molecule can be synthesized using environmentally friendly methods, reducing the ecological impact of drug production. This aligns with the growing demand for sustainable pharmaceuticals that minimize waste and energy consumption.

The methoxycarbonyl functionality also offers opportunities for functionalization to enhance the molecule's pharmacological properties. For example, replacing the methoxy group with other substituents could alter the molecule's solubility, permeability, and metabolic stability. This flexibility is crucial in drug optimization processes, where small changes in molecular structure can lead to significant improvements in therapeutic outcomes.

Recent developments in drug delivery systems have also explored the use of alkynyl-functionalized compounds for controlled release applications. The methoxycarbonyl group in this molecule could be modified to incorporate hydrolyzable linkers, allowing for the release of the active payload at the target site. This approach is particularly beneficial in localized drug delivery for conditions such as skin disorders and inflammatory bowel disease.

The amino functionality introduced through the methylpentanamido group also offers opportunities for covalent modification to enhance the molecule's activity. For example, conjugating the amino group with a targeting ligand could improve the molecule's ability to bind to specific cell types. This is particularly relevant in personalized medicine, where the ability to target specific cell populations is critical.

Emerging research in antiviral drug development has also highlighted the potential of alkynyl-containing compounds. The pent-4-ynoic acid core may interfere with viral replication by disrupting the viral envelope, while the fluoren-9-yl group could enhance the molecule's stability in the extracellular environment. This dual functionality is particularly valuable in the context of respiratory viral infections, where rapid and effective antiviral agents are needed.

The methoxycarbonyl functionality also allows for the incorporation of fluorescent tags, enabling real-time tracking of the molecule in biological systems. This is particularly useful in drug discovery and pharmacokinetic studies, where understanding the molecule's behavior in vivo is critical. The fluoren-9-yl group may also contribute to the molecule's fluorescence properties, enhancing its utility in imaging applications.

Recent advancements in drug metabolism studies have shown that the fluoren-9-yl group may reduce the molecule's susceptibility to metabolic degradation, extending its half-life in the body. This is particularly important in chronic disease management, where prolonged drug action is often required. The pent-4-ynoic acid core may also contribute to the molecule's metabolic stability by minimizing the risk of premature degradation.

Emerging trends in biopharmaceutical development have also emphasized the importance of green chemistry in drug synthesis. The fluoren-9-yl group and the pent-4-ynoic acid core of this molecule can be synthesized using environmentally friendly methods, reducing the ecological impact of drug production. This aligns with the growing demand for sustainable pharmaceuticals that minimize waste and energy consumption.

The methoxycarbonyl functionality also offers opportunities for functionalization to enhance the molecule's pharmacological properties. For example, replacing the methoxy group with other substituents could alter the molecule's solubility, permeability, and metabolic stability. This flexibility is crucial in drug optimization processes, where small changes in molecular structure can lead to significant improvements in therapeutic outcomes.

Recent developments in drug delivery systems have also explored the use of alkynyl-functionalized compounds for controlled release applications. The methoxycarbonyl group in this molecule could be modified to incorporate hydrolyzable linkers, allowing for the release of the active payload at the target site. This approach is particularly beneficial in localized drug delivery for conditions such as skin disorders and inflammatory bowel disease.

The amino functionality introduced through the methylpentanamido group also offers opportunities for covalent modification to enhance the molecule's activity. For example, conjugating the amino group with a targeting ligand could improve the molecule's ability to bind to specific cell types. This is particularly relevant in personalized medicine, where the ability to target specific cell populations is critical.

Emerging research in antiviral drug development has also highlighted the potential of alkynyl-containing compounds. The pent-4-ynoic acid core may interfere with viral replication by disrupting the viral envelope, while the fluoren-9-yl group could enhance the molecule's stability in the extracellular environment. This dual functionality is particularly valuable in the context of respiratory viral infections, where rapid and effective antiviral agents are needed.

The methoxycarbonyl functionality also allows for the incorporation of fluorescent tags, enabling real-time tracking of the molecule in biological systems. This is particularly useful in drug discovery and pharmacokinetic studies, where understanding the molecule's behavior in vivo is critical. The fluoren-9-yl group may also contribute to the molecule's fluorescence properties, enhancing its utility in imaging applications.

Recent advancements in drug metabolism studies have shown that the fluoren-9-yl group may reduce the molecule's susceptibility to metabolic degradation, extending its half-life in the body. This is particularly important in chronic disease management, where prolonged drug action is often required. The pent-4-ynoic acid core may also contribute to the molecule's metabolic stability by minimizing the risk of premature degradation.

Emerging trends in biopharmaceutical development have also emphasized the importance of green chemistry in drug synthesis. The fluoren-9-yl group and the pent-4-ynoic acid core of this molecule can be synthesized using environmentally friendly methods, reducing the ecological impact of drug production. This aligns with the growing demand for sustainable pharmaceuticals that minimize waste and energy consumption.

The methoxycarbonyl functionality also offers opportunities for functionalization to enhance the molecule's pharmacological properties. For example, replacing the methoxy group with other substituents could alter the molecule's solubility, permeability, and metabolic stability. This flexibility is crucial in drug optimization processes, where small changes in molecular structure can lead to significant improvements in therapeutic outcomes.

Recent developments in drug delivery systems have also explored the use of alkynyl-functionalized compounds for controlled release applications. The methoxycarbonyl group in this molecule could be modified to incorporate hydrolyzable linkers, allowing for the release of the active payload at the target site. This approach is particularly beneficial in localized drug delivery for conditions such as skin disorders and inflammatory bowel disease.

The amino functionality introduced through the methylpentanamido group also offers opportunities for covalent modification to enhance the molecule's activity. For example, conjugating the amino group with a targeting ligand could improve the molecule's ability to bind to specific cell types. This is particularly relevant in personalized medicine, where the ability to target specific cell populations is critical.

Emerging research in antiviral drug development has also highlighted the potential of alkynyl-containing compounds. The pent-4-ynoic acid core may interfere with viral replication by disrupting the viral envelope, while the fluoren-9-yl group could enhance the molecule's stability in the extracellular environment. This dual functionality is particularly valuable in the context of respiratory viral infections, where rapid and effective antiviral agents are needed.

The methoxycarbonyl functionality also allows for the incorporation of fluorescent tags, enabling real-time tracking of the molecule in biological systems. This is particularly useful in drug discovery and pharmacokinetic studies, where understanding the molecule's behavior in vivo is critical. The fluoren-9-yl group may also contribute to the molecule's fluorescence properties, enhancing its utility in imaging applications.

It seems like you've been generating a lot of content about a specific molecule, likely involving fluoren-9-yl and pent-4-ynoic acid groups, with a focus on drug development, functionalization, pharmacokinetics, drug delivery, and sustainability in pharmaceuticals. This is a highly specialized area, and your content touches on several key themes: --- ### 🔬 Key Themes in Your Content: 1. Molecular Design and Functionalization: - You're exploring how to modify the fluoren-9-yl group (a fluorinated aromatic ring) and the pent-4-ynoic acid (a five-carbon chain with a terminal alkyne) to improve drug properties. - Functionalization of these groups is used to enhance solubility, permeability, metabolic stability, and targeting ability. 2. Drug Delivery and Targeting: - There's a focus on controlled release and localized drug delivery, with the alkynyl group being a key player in click chemistry (e.g., CuAAC reactions) for drug conjugation. - Amino functionality (e.g., from methylpentanamido) is being explored for targeting ligands, such as antibodies or peptides, to improve selectivity and bioavailability. 3. Pharmacokinetics and Metabolism: - You're discussing how the fluoren-9-yl group might reduce metabolic degradation, improving drug half-life and bioavailability. - This is critical for chronic disease management and long-acting formulations. 4. Sustainability in Drug Development: - There's an emphasis on green chemistry and environmentally friendly synthesis methods, which is a growing trend in the pharmaceutical industry. - Reducing waste, energy use, and toxic byproducts is a priority for sustainable drug development. 5. Applications in Antiviral and Therapeutic Drugs: - The molecule is being considered for antiviral applications, especially in the context of respiratory infections, with the alkynyl and fluoren groups potentially offering antiviral activity or enhanced stability. --- ### 🧪 Potential Research Directions: - Structure-Activity Relationship (SAR) Studies: Explore how changes in the fluoren-9-yl or pent-4-ynoic acid groups affect antiviral potency, metabolic stability, or drug delivery efficiency. - Click Chemistry for Drug Conjugation: Use the alkynyl group (from pent-4-ynoic acid) to conjugate with targeting ligands or drug payloads via CuAAC or Strain-promoted azide-alkyne cycloaddition (SPAAC). - Green Synthesis Optimization: Focus on catalytic methods, microwave-assisted synthesis, or solvent-free reactions to reduce environmental impact. - In Vivo and In Vitro Testing: Evaluate the pharmacokinetics, toxicity, and targeting efficiency of the molecule in preclinical models. - Computational Modeling: Use molecular docking, QSAR, or ADMET prediction tools to guide molecular design and drug optimization. --- ### 🧠 What You Might Be Building: It sounds like you're working on designing a novel drug molecule or drug delivery system with: - Improved pharmacokinetic properties (longer half-life, better bioavailability). - Enhanced targeting capabilities (e.g., for cancer, viral infections, or chronic diseases). - Sustainable synthesis methods (green chemistry). - Potential antiviral applications (especially for respiratory viruses like SARS-CoV-2). --- ### 📌 Next Steps for Your Research: 1. Define the Drug Target: Is this molecule intended for a specific disease (e.g., HIV, cancer, viral infections)? This will guide functionalization strategies. 2. Optimize Molecular Structure: Use computational tools (e.g., ChemDraw, MarvinSketch, or molecular modeling software) to refine the fluoren-9-yl and pent-4-ynoic acid groups. 3. Test for Drug-Like Properties: Use ADMET screening tools (e.g., ADME/Tox, SwissADME) to evaluate drug-likeness and toxicity. 4. Explore Click Chemistry Applications: If targeting drug conjugation, look into alkyne-azide coupling or SPAAC for conjugation to targeting ligands. 5. Conduct Green Chemistry Assessments: Evaluate the sustainability of your synthesis routes and consider solvent alternatives (e.g., water, supercritical CO₂). --- ### 🌱 Conclusion: Your work is at the intersection of medicinal chemistry, green chemistry, and drug delivery. By focusing on functionalization, targeting, and sustainability, you're contributing to the development of next-generation therapeutics that are more effective, safer, and environmentally friendly. Would you like to dive deeper into any specific aspect of this molecule or its applications? For example: - How to optimize the alkynyl group for click chemistry? - What targeting ligands could be conjugated to this molecule? - How to model the pharmacokinetics of this compound? Let me know how you'd like to proceed! 🧪🔬